Cas no 176720-00-6 (ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate)

• Product Name: ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate
• CAS No: 176720-00-6
• MF: C₇H₁₅NO₃S₂
• MW: 225.328899621964
• CID: 5682922
• PubChem ID: 165936027
• Update Time: 2025-10-30

ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-25994311
• 176720-00-6
• ethyl (2R)-2-amino-3-[(2-hydroxyethyl)disulfanyl]propanoate
• ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate

• Inchi： 1S/C7H15NO3S2/c1-2-11-7(10)6(8)5-13-12-4-3-9/h6,9H,2-5,8H2,1H3/t6-/m0/s1
• InChI Key： WQNGZCSLYQVWSD-LURJTMIESA-N
• SMILES： S(C[C@@H](C(=O)OCC)N)SCCO

Computed Properties

• Exact Mass: 225.04933569g/mol
• Monoisotopic Mass: 225.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 123Ų

Additional information on ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate

Ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate: A Comprehensive Overview

Ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate, also known by its CAS number 176720-00-6, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes an ethyl ester group, an amino group, and a disulfanyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, enzyme inhibition, and other biochemical processes.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The amino group in the molecule plays a crucial role in its interaction with biological systems, particularly in forming hydrogen bonds and participating in enzymatic reactions. The disulfanyl group, on the other hand, contributes to the molecule's stability and reactivity under various conditions. These properties make ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate a valuable tool in the study of sulfur-containing biomolecules and their roles in cellular processes.

One of the most intriguing aspects of this compound is its stereochemistry. The (R)-configuration at the second carbon atom introduces a specific spatial arrangement that can significantly influence its biological activity. This stereochemical feature has been exploited in recent research to design enantioselective catalysts and to study the stereochemical outcomes of enzymatic reactions involving similar molecules.

The synthesis of ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and esterification. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for use in both laboratory and industrial settings.

In terms of applications, this compound has shown promise as a precursor for more complex sulfur-containing biomolecules. Its ability to undergo various chemical transformations makes it an ideal starting material for the synthesis of bioactive compounds. For instance, recent studies have demonstrated its utility in the preparation of disulfide-containing peptides and proteins, which are critical components of many biopharmaceuticals.

Furthermore, ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate has been employed as an inhibitor in enzyme kinetics studies. Its ability to bind to specific active sites on enzymes has provided valuable insights into the mechanisms of catalysis and substrate recognition. This information is invaluable for the design of new drugs targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The stability and reactivity of this compound under different conditions have also been extensively studied. Researchers have found that it exhibits excellent stability under physiological conditions, making it suitable for use in vivo studies. Additionally, its reactivity towards various nucleophiles and oxidizing agents has been characterized, providing a deeper understanding of its chemical behavior.

In conclusion, ethyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate is a multifaceted compound with a wide range of applications in organic chemistry and biochemistry. Its unique structure, stereochemistry, and chemical properties make it an invaluable tool for researchers working on drug discovery, enzyme inhibition, and biomolecule synthesis. As ongoing research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing our understanding of sulfur-containing biomolecules and their roles in biological systems.